Cas no 1361902-91-1 (Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate
• CAS No: 1361902-91-1
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4798363
• Update Time: 2025-05-28

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-16-9-7(10(15)17-2)6(8(11)12)5(3-13)4-14-9/h4,8H,3,13H2,1-2H3
• InChI Key： FJCCTWCWBHGESH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C(=NC=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Research Brief on Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS: 1361902-91-1)

Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS: 1361902-91-1) is a chemically modified pyridine derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in the development of enzyme inhibitors and small-molecule drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The structural features of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate make it particularly valuable for medicinal chemistry applications. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the compound, while the aminomethyl group provides a versatile handle for further chemical modifications. Recent research has demonstrated its utility in the synthesis of potent inhibitors of kinases and other enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective kinase inhibitors with improved pharmacokinetic properties.

In addition to its applications in drug discovery, Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate has also been explored for its potential in chemical biology. Researchers have utilized this compound as a building block for the design of fluorescent probes and activity-based protein profiling (ABPP) reagents. These tools are essential for studying enzyme activity and identifying new drug targets in complex biological systems. A recent study in ACS Chemical Biology reported the successful use of this compound in the development of a novel ABPP probe for detecting cysteine proteases, which are implicated in various pathological conditions.

The synthesis and scale-up of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate have also been areas of active research. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. A 2022 publication in Organic Process Research & Development described an optimized multi-step synthesis route that minimizes the use of hazardous reagents and reduces waste generation, aligning with the principles of green chemistry. These developments are critical for ensuring the compound's availability for both academic and industrial research.

Looking ahead, the potential applications of Methyl 5-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate are expected to expand further. Ongoing research is investigating its use in the development of next-generation therapeutics, including targeted cancer therapies and antimicrobial agents. Furthermore, its role in chemical biology tools is likely to grow, providing researchers with new ways to interrogate biological systems and uncover novel drug targets. As the field continues to evolve, this compound is poised to remain a valuable asset in the toolkit of medicinal chemists and chemical biologists.